2-Methylphenyl chloroacetate

• CAS No.: 37161-39-0
• Molecular Formula: C9H9ClO2
• Molecular Weight: 184.62 g/mol
• IUPAC Name: (2-methylphenyl) 2-chloroacetate
• InChI: InChI=1S/C9H9ClO2/c1-7-4-2-3-5-8(7)12-9(11)6-10/h2-5H,6H2,1H3
• InChI Key: AKJVNNRACRFLQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC(=O)CCl

Description

2-Methylphenyl chloroacetate (CAS 4693-91-8) is an organic ester with the molecular formula C9H9ClO2. It belongs to a class of compounds characterized by a chloroacetyl group, which is known for its reactivity and serves as a versatile building block (or synthon) in synthetic organic chemistry . Compounds featuring chloroacetate functional groups are frequently employed as alkylating agents in research-scale chemical synthesis. Their electrophilic nature allows them to react with various nucleophiles, making them valuable intermediates for constructing more complex molecules . While specific mechanistic studies on 2-methylphenyl chloroacetate are limited, its potential research applications are derived from its chemical structure. The chloroacetyl moiety is a key feature in reagents used for the modification of biomolecules. For instance, similar chloroacetate derivatives are utilized to introduce functional groups onto other molecules and have historical significance in the development of peptide synthesis methods . Researchers may explore its use in the synthesis of specialized chemical entities, such as heterocyclic compounds. Chloroacetates are common reactants in cyclization and annulation reactions to form structures like furopyridines and 4-thiazolines, which are frameworks of interest in medicinal and materials chemistry . This compound is intended for use by qualified researchers in a controlled laboratory setting. It is For Research Use Only (RUO) and must not be used for diagnostic, therapeutic, or personal purposes. Researchers should consult the relevant Safety Data Sheet (SDS) and handle this material with appropriate precautions, as compounds with chloroacetyl groups can be reactive and hazardous.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural Analogs and Substituent Effects

a) Phenyl Chloroacetate (C₆H₅–O–CO–CH₂Cl)

• Structure : Lacks the methyl group at the ortho position.
• Reactivity : Demonstrates higher electrophilicity at the chloroacetate group due to reduced steric hindrance compared to 2-methylphenyl derivatives.
• Applications : Used in carboxymethylation reactions for cellulose modification, though excess chloroacetate can reduce substitution efficiency in polymers .

b) Methyl (2-Chlorophenyl)acetate (Cl–C₆H₄–CH₂–CO–OCH₃)

• Structure : Chlorine is on the aromatic ring, while the acetate group is unsubstituted.
• Physical Properties : Boiling point (128°C) and liquid state at 20°C contrast with solid-phase analogs like potassium chloroacetate (m.p. 275–278°C) .
• Applications : Serves as a precursor for fine chemicals; its chlorine position influences regioselectivity in cross-coupling reactions .

c) α-Methylphenoxyacetic Acid (CH₃–C₆H₄–O–CH₂–COOH)

• Structure : Replaces the chloroacetate group with a carboxylic acid.
• Reactivity : Higher acidity (pKa ~3–4) due to the electron-withdrawing carboxyl group, unlike the neutral ester 2-methylphenyl chloroacetate.
• Applications : Used in herbicide formulations, leveraging its ionic character for soil mobility .

d) Methyl 2-[2-(Chloromethyl)phenyl]acetate (Cl–CH₂–C₆H₄–CH₂–CO–OCH₃)

• Structure : Chloromethyl group on the aromatic ring instead of the acetate chain.
• Reactivity : The benzylic chloride facilitates nucleophilic substitution, whereas the chloroacetate group undergoes hydrolysis or elimination .

Reactivity and Stability

• Hydrolysis: 2-Methylphenyl chloroacetate undergoes base-catalyzed hydrolysis to yield 2-methylphenol and chloroacetic acid. This contrasts with sodium chloroacetate, which is water-soluble and reacts directly in carboxymethyl cellulose synthesis .
• Thermal Stability : Less stable than methyl phenylacetate (b.p. 218°C) due to the electron-withdrawing chlorine, which lowers decomposition thresholds .

Data Tables

Table 1: Physical and Chemical Properties

Compound	Molecular Formula	Boiling Point (°C)	State (20°C)	Key Application
2-Methylphenyl chloroacetate	C₉H₉ClO₂	Data Unavailable	Likely liquid	Pharmaceutical synthesis
Phenyl chloroacetate	C₈H₇ClO₂	Data Unavailable	Liquid	Polymer modification
Methyl (2-Chlorophenyl)acetate	C₉H₉ClO₂	128	Liquid	Fine chemical precursor
Sodium chloroacetate	C₂H₂ClO₂Na	N/A (m.p. 275–278)	Solid	Cellulose derivatization

Table 2: Toxicity Comparison

Compound	Acute Hazards	Protective Measures
2-Methylphenyl chloroacetate	Skin/eye irritation (inferred)	Gloves, goggles, ventilation
Sodium chloroacetate	Severe irritation, CoA depletion	Neutralization with thiol agents
Methyl 2-thienylacetate	Respiratory distress	Fume hood, respirator

Q & A

Basic: What are the optimal synthetic routes and conditions for preparing 2-Methylphenyl chloroacetate?

Answer:
The synthesis of 2-Methylphenyl chloroacetate typically involves esterification or substitution reactions. A common approach utilizes chloroacetyl chloride reacting with 2-methylphenol under basic conditions (e.g., triethylamine) to neutralize HCl byproducts. Reaction conditions such as temperature (0–25°C), solvent choice (anhydrous dichloromethane or THF), and stoichiometric ratios (1:1.2 phenol-to-chloroacetyl chloride) are critical for yield optimization . Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization (using ethanol/water) ensures high purity (>95%) .

Basic: What safety protocols are essential for handling 2-Methylphenyl chloroacetate in the lab?

Answer:
2-Methylphenyl chloroacetate is a hazardous compound due to its lachrymatory and irritant properties. Key precautions include:

• Personal Protective Equipment (PPE): Gloves (nitrile), goggles, and lab coats.
• Ventilation: Use fume hoods to prevent inhalation exposure.
• Waste Disposal: Segregate halogenated waste and neutralize residual acid with sodium bicarbonate before disposal .
• Emergency Measures: Immediate rinsing with water for skin/eye contact and ethanol for equipment decontamination .

Advanced: How can conflicting kinetic data for enzymatic degradation of chloroacetate derivatives be resolved?

Answer:
Contradictions in kinetic parameters (e.g., k_cat and K_M) arise from enzyme specificity and assay conditions. For example:

Enzyme	Substrate	kcat (min⁻¹)	KM (mM)
Rsc1362	Chloroacetate	504 ± 66	0.06 ± 0.02
PA0810	Chloroacetate	2.6 ± 0.6	0.44 ± 0.2
Methodological solutions include:

• Standardized Assays: Use ITC (isothermal titration calorimetry) for consistent activity measurements .
• pH Optimization: Adjust buffer pH to match enzyme-specific activity ranges (e.g., PA0810 prefers pH 8.5–9.0) .
• Substrate Screening: Test alternative substrates (e.g., iodoacetate for PA0810) to identify primary targets .

Advanced: How do substituent positions influence the reactivity of 2-Methylphenyl chloroacetate?

Answer:
The methyl and chloro substituents on the phenyl ring significantly alter electronic and steric properties:

• Electronic Effects: The electron-withdrawing chloro group increases electrophilicity at the ester carbonyl, enhancing reactivity in nucleophilic acyl substitutions .
• Steric Hindrance: Ortho-substitution (2-methyl) reduces accessibility to bulky enzymes or catalysts, impacting reaction rates.
  Methodologies:
• X-ray Crystallography: Resolve bond angles and lengths (e.g., C-Cl bond polarization) to predict reactivity .
• Comparative Kinetics: Analyze reaction rates with analogs (e.g., 4-methylphenyl chloroacetate) to isolate substituent effects .

Basic: Which purification techniques maximize yield and purity of 2-Methylphenyl chloroacetate?

Answer:
Post-synthesis purification strategies include:

• Liquid-Liquid Extraction: Separate unreacted starting materials using ethyl acetate and brine .
• Column Chromatography: Silica gel with hexane/ethyl acetate (4:1) eluent removes polar impurities .
• Recrystallization: Ethanol/water (3:1) yields high-purity crystals (mp 69–70°C) .
  Monitor purity via HPLC (C18 column, acetonitrile/water mobile phase) or ¹H NMR (δ 2.3 ppm for methyl, δ 4.6 ppm for chloroacetate) .

Advanced: How can computational modeling elucidate 2-Methylphenyl chloroacetate’s interactions with biological targets?

Answer:
Computational approaches include:

• Molecular Docking: Predict binding affinities to enzymes like dehalogenases (e.g., Rsc1362 active site) using AutoDock Vina .
• MD Simulations: Simulate stability of enzyme-substrate complexes in aqueous environments (GROMACS software) .
• QSAR Models: Correlate substituent effects (e.g., Hammett σ values) with inhibitory activity in pharmacological targets .
  These methods guide rational design of analogs with enhanced bioactivity or reduced toxicity .